(4-Methoxyphenyl)(naphthalen-2-yl)methanone

• CAS No.: 39070-97-8
• Molecular Formula: C18H14O2
• Molecular Weight: 262.3 g/mol
• IUPAC Name: (4-methoxyphenyl)-naphthalen-2-ylmethanone
• InChI: InChI=1S/C18H14O2/c1-20-17-10-8-14(9-11-17)18(19)16-7-6-13-4-2-3-5-15(13)12-16/h2-12H,1H3
• InChI Key: NNXQMTKVUIFOIV-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C(=O)C2=CC3=CC=CC=C3C=C2

Description

(4-Methoxyphenyl)(naphthalen-2-yl)methanone is a useful research compound. Its molecular formula is C18H14O2 and its molecular weight is 262.3 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To commercially available nitromethane (10 ml) were added commercially available anisole (1.081 g), commercially available 2-naphthoyl chloride (1.906 g) and commercially available ytterbium(III) trifluoromethanesulfonate (620 mg), and the admixture was stirred at 60° C. for 8 hours. The reaction mixture was partitioned between water and chloroform, and the chloroform layer was then dried with anhydrous magnesium sulfate. After removing the solvent by reduced-pressure distillation, the resulting residue was purified by column chromatography on silica gel eluting with hexane/ethyl acetate to obtain 817 mg of the title compound (yield: 31%).